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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952

Essential Safety & Handling Guide for Olsalazine
Dimethyl Ester-13C12

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Olsalazine Dimethyl Ester-13C12. The following
procedures are designed to ensure safe handling, use, and disposal of this compound in a
laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Olsalazine and its derivatives are classified as hazardous substances. The primary hazards
include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore,
adherence to strict safety protocols and the use of appropriate personal protective equipment
are mandatory.

Minimum PPE Requirements:

A baseline of protective gear is essential for any work in a laboratory where chemical hazards
are present.[3] This includes:

e Lab Coat: To protect clothing and skin from spills.
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» Protective Eyewear: Safety glasses with side shields are the minimum requirement.[3]

e Long Pants and Closed-Toe Shoes: To protect the lower body and feet from potential

splashes or dropped items.[3]

Recommended PPE for Handling Olsalazine Dimethyl Ester-13C12:

Due to the specific hazards of Olsalazine, the following PPE is required to minimize exposure.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Protects against skin irritation
and absorption.[4][5]

Eye and Face Protection

Chemical safety goggles or a

full-face shield

Protects against splashes that
can cause serious eye
damage.[3][4][6]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator is

necessary.

Prevents irritation to the
respiratory tract from dust or

aerosols.[4]

Body Protection

Laboratory coat

Provides a removable barrier
to protect personal clothing
and skin.[3][4]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the essential steps for safely handling Olsalazine Dimethyl

Ester-13C12 from receipt to disposal.
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Caption: Workflow for Safe Handling of Olsalazine Dimethyl Ester-13C12.
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Disposal Plan

Proper disposal of Olsalazine Dimethyl Ester-13C12 and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Waste Type

Disposal Procedure

Unused/Expired Compound

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated hazardous waste
container. Do not mix with non-hazardous

waste.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Remove and dispose of as hazardous waste in

a designated container.

Solutions containing the compound

Collect in a labeled, sealed hazardous waste

container. Do not pour down the drain.

Emergency Procedures:

In the event of exposure or a spill, follow these immediate steps:
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][6]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) o ) )
clothing. If irritation persists, seek medical

attention.[1][6]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Do not induce vomiting. Rinse mouth with water.

Ingestion _ _ ) _
Seek immediate medical attention.[1][6]
Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material and
Spill place in a sealed container for disposal. For

large spills, contact your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC47206~~PDF~~MTR~~AGHS~~EN~~2022-08-30%2007:33:12~~Olsalazine%20sodium~~
https://www.benchchem.com/product/b15599952#personal-protective-equipment-for-handling-olsalazine-dimethyl-ester-13c12
https://www.benchchem.com/product/b15599952#personal-protective-equipment-for-handling-olsalazine-dimethyl-ester-13c12
https://www.benchchem.com/product/b15599952#personal-protective-equipment-for-handling-olsalazine-dimethyl-ester-13c12
https://www.benchchem.com/product/b15599952#personal-protective-equipment-for-handling-olsalazine-dimethyl-ester-13c12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

